1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine

• IUPAC Name: 7-(3,4-dimethylphenyl)sulfonyl-8-(4-ethylpiperazin-1-yl)-[1,3]dioxolo[4,5-g]quinoline
• InChI: InChI=1S/C24H27N3O4S/c1-4-26-7-9-27(10-8-26)24-19-12-21-22(31-15-30-21)13-20(19)25-14-23(24)32(28,29)18-6-5-16(2)17(3)11-18/h5-6,11-14H,4,7-10,15H2,1-3H3
• InChI Key: VANXGJFDDWCRDW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=NC3=CC4=C(C=C32)OCO4)S(=O)(=O)C5=CC(=C(C=C5)C)C
• Molecular Formula: C24H27N3O4S
• Molecular Weight: 453.6 g/mol
• CAS No.: 872200-28-7

Description

1-[7-(3,4-Dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine is a synthetic chemical compound of significant interest in medicinal chemistry and drug discovery research. This complex molecule features a quinoline core structure fused with a dioxole ring and substituted with a 3,4-dimethylbenzenesulfonyl group and a 4-ethylpiperazine moiety. Compounds containing the quinoline scaffold are extensively investigated for their diverse biological activities and pharmacological potential. Researchers explore such complex sulfonamide and piperazine-containing structures for their potential as key intermediates in organic synthesis or as tools for probing biological systems. The specific physicochemical properties, mechanism of action, and primary research applications of this compound are areas for ongoing investigation. Handling should adhere to safe laboratory practices. This product is labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications in humans or animals.

Biological Activity

1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a quinoline core, a piperazine moiety, and a sulfonyl group. The presence of these functional groups suggests potential interactions with various biological targets.

Chemical Structure

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 396.48 g/mol

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine. For instance, derivatives containing piperazine moieties have shown promising anticancer activity across various cancer cell lines.

Case Studies and Findings

• Mechanism of Action:
  • A study indicated that compounds with piperazine structures induced apoptosis in cancer cells through the modulation of apoptotic proteins such as Bcl-2 and Bak. This was evidenced by DAPI staining that showed nuclear condensation typical of apoptotic cells .
  • Molecular docking analyses suggested that these compounds could inhibit anti-apoptotic proteins, which is crucial for enhancing the efficacy of cancer treatments .
• Cytotoxicity Profiles:
  • In vitro studies reported significant cytotoxic effects against multiple human cancer cell lines, including melanoma (518A2), colorectal adenocarcinoma (HT29), and breast adenocarcinoma (MCF7). The IC50 values for these compounds ranged from 0.7 µM to 10 µM .
  • Notably, one derivative demonstrated a reduction in cell proliferation by up to 90% against specific melanoma cell lines .

Comparative Activity Table

Compound Name	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MCF7	0.8	Apoptosis induction
Compound B	HT29	1.4	Apoptosis induction
Compound C	A549	10.5	Antiangiogenic effects
Compound D	518A2	0.7	Bcl-XL inhibition

Comparison with Similar Compounds

Key Observations:

Substituent Impact on Bioactivity: The 3,4-dimethylbenzenesulfonyl group in the target compound contrasts with the benzoyl group in BB68133 . Sulfonyl groups generally improve metabolic stability compared to carbonyl groups.

The target compound’s 4-ethylpiperazine group may require multi-step functionalization, similar to piperazine-linked quinolines in , which report yields of 45–60% .

Pharmacological and Physicochemical Properties

Key Observations:

Lipophilicity vs. Solubility :

• The target compound’s 3,4-dimethylbenzenesulfonyl group likely increases LogP compared to chlorinated or methoxylated analogs, balancing solubility and membrane permeability .
• Piperazine derivatives (e.g., ) exhibit moderate solubility due to their basic nitrogen atoms, a trait shared with the target compound .